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Compound of Interest

Compound Name: Ombuoside

Cat. No.: B1249156 Get Quote

Essential Safety and Handling Guide for
Ombuoside
This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of Ombuoside in a laboratory setting. Adherence to these guidelines is

critical for ensuring the safety of researchers, scientists, and drug development professionals

while maintaining a secure and compliant laboratory environment.

Hazard Identification and Classification
Ombuoside is classified with specific hazards that necessitate careful handling. According to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

Ombuoside presents the following hazards:

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life.

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.

Signal Word: Warning
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Precautionary Statements: P264, P270, P273, P301 + P312, P330, P391, P501.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize

exposure and prevent contamination when handling Ombuoside. "Full personal protective

equipment" should be utilized.

PPE Type Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).
Prevents skin contact.[1]

Eye Protection
Safety glasses with side-

shields or goggles.

Protects eyes from dust,

aerosols, and splashes.[1]

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

Use only in a chemical fume

hood or areas with appropriate

exhaust ventilation.

Avoids inhalation of dust or

aerosols.

Safe Handling and Storage Protocols
Handling:

Ventilation: Always handle Ombuoside in a well-ventilated area, preferably within a chemical

fume hood to avoid the formation of dust and aerosols.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, as

well as inhalation.

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling the substance.

Storage:

Container: Keep the container tightly sealed.
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Conditions: Store in a cool, well-ventilated area, protected from direct sunlight and sources

of ignition.

Temperature: Recommended storage temperatures are -20°C for the powder form and -80°C

when in solvent.

Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of accidental exposure.

Exposure Route First Aid Measures

If Swallowed

Call a POISON CENTER or physician

immediately if you feel unwell. Rinse mouth with

water.

Skin Contact

Remove contaminated clothing and shoes

immediately. Rinse skin thoroughly with large

amounts of water and seek medical advice.

Eye Contact

Immediately flush eyes with large amounts of

water, removing any contact lenses. Separate

eyelids to ensure adequate flushing and call a

physician promptly.

Inhalation Move the individual to fresh air immediately.

Accidental Release and Spill Management
In the event of a spill, follow these steps to ensure safety and proper containment:

Evacuate: Evacuate non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Don full personal protective equipment as specified in Section 2 before

addressing the spill.
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Containment: Prevent the spill from spreading or entering drains or water courses.

Clean-up:

For solutions, absorb with a finely-powdered, liquid-binding material such as diatomite or

universal binders.

For powders, carefully sweep or vacuum the material, avoiding dust generation.

Decontaminate surfaces and equipment by scrubbing with alcohol.

Disposal: Collect all contaminated materials into a suitable, labeled container for disposal as

hazardous waste according to the plan in Section 6.

Workflow for Ombuoside Spill Response

Spill Occurs Evacuate Area Don Full PPE Contain Spill
(Prevent Spread)

Absorb & Clean Spill
(Use Alcohol for Decontamination) Collect Contaminated Waste Dispose as

Hazardous Waste Spill Managed

Click to download full resolution via product page

Caption: Logical workflow for handling an Ombuoside spill.

Disposal Plan
Proper disposal of Ombuoside and any contaminated materials is essential to prevent

environmental harm, given its high toxicity to aquatic life.

Waste Classification: All Ombuoside waste, including unused product and contaminated

materials (e.g., gloves, absorbent pads, containers), must be treated as hazardous waste.

Containment: Dispose of contents and containers in an approved waste disposal plant.

Wastes should be collected in clearly labeled, sealed containers.

Environmental Precaution: Avoid release to the environment. Collect any spillage. Do not

allow the product to enter drains or waterways.
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Regulatory Compliance: All disposal activities must comply with local, state, and federal

environmental regulations for hazardous waste. Consult with your institution's environmental

health and safety (EHS) department for specific procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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